2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid

• Molecular Formula: C9H18FNO2
• Molecular Weight: 191.24 g/mol
• IUPAC Name: 2-amino-2-(2-fluoroethyl)-4-methylhexanoic acid
• InChI: InChI=1S/C9H18FNO2/c1-3-7(2)6-9(11,4-5-10)8(12)13/h7H,3-6,11H2,1-2H3,(H,12,13)
• InChI Key: NWZOUWKRWHGSGF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CC(CCF)(C(=O)O)N

Description

2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid (CAS 2060021-05-6) is a fluorine-containing, non-proteinogenic amino acid of significant interest in medicinal chemistry and drug discovery research. This compound features a disubstituted alpha-carbon center and a fluoroethyl moiety, structural characteristics known to enhance metabolic stability and modulate the physicochemical properties of amino acid analogs . Researchers utilize such tailor-made fluorine-containing amino acids (F-AAs) to develop more selective and potent pharmaceuticals, as the introduction of fluorine can be used to improve biological properties and study drug-target interactions . Specifically, alpha,alpha-disubstituted amino acids like this one are valuable precursors in the development of novel positron emission tomography (PET) tracers. Compounds with this core structure are investigated for imaging brain tumors, as their properties can be engineered to increase brain availability via system L amino acid transporters, which are upregulated in gliomas . The presence of the fluorine atom also makes this compound a key candidate for the synthesis of 18F-labeled radiopharmaceuticals, which are critical for non-invasive diagnostic imaging in oncology and neurology . This product is intended for research applications and is strictly For Research Use Only. It is not intended for diagnostic or therapeutic use.

Preparation Methods

Procedure Overview:

• Starting Material: A protected amino acid derivative, such as N-tert-butoxycarbonyl (Boc) or benzyl ester-protected amino acids, which provides stability during the substitution process.
• Fluorinated Reagent: 2-fluoroethyl halides or sulfonates (e.g., 2-fluoroethyl mesylate or tosylate) serve as electrophiles.
• Reaction Conditions: The nucleophilic amino group of the amino acid derivative reacts with the fluorinated electrophile in the presence of a base (e.g., potassium carbonate) and a polar aprotic solvent such as acetonitrile or dichloromethane.

Example:

A typical synthesis involves the reaction of Boc-L-tyrosine benzyl ester with 2-fluoroethyl mesylate in acetonitrile at elevated temperatures (~90°C). The process, as outlined in a patent, involves:

• Activation of the amino group via deprotection or direct nucleophilic attack.
• Addition of the fluorinated electrophile under controlled conditions.
• Purification through silica gel chromatography with triethylamine additives to prevent acid-catalyzed decomposition.

Data Table: Typical Reaction Parameters for Nucleophilic Fluorination

Parameter	Value	Reference
Electrophile	2-fluoroethyl mesylate
Solvent	Acetonitrile
Temperature	90°C
Reaction Time	3.5 hours
Yield	Variable, typically 60-80%

Multi-step Synthesis via Amino Acid Precursors

This approach involves constructing the amino acid backbone first, then introducing the fluorinated side chain through subsequent functionalization steps.

Step 1: Synthesis of the Core Amino Acid

• Starting Material: Racemic or enantiomerically pure amino acids such as 4-methylhexanoic acid derivatives.
• Method: Classical peptide coupling or esterification techniques, often protected with Boc or benzyl groups.

Step 2: Introduction of the 2-Fluoroethyl Group

• Method: Alkylation of the amino acid or its derivative with 2-fluoroethyl halides or sulfonates.
• Reaction Conditions: Similar to the nucleophilic substitution, often employing bases like potassium carbonate or sodium hydride in aprotic solvents.

Step 3: Deprotection and Purification

• Removal of protecting groups under acidic or basic conditions.
• Purification via chromatography or recrystallization to obtain the target compound with high enantiomeric purity.

Example:

A recent study reports the synthesis of fluorinated amino acids via a dynamic kinetic resolution, involving the initial formation of a racemic amino acid, followed by selective resolution and subsequent fluorination steps.

Data Table: Typical Synthesis Parameters for Multi-step Approach

Step	Reagents	Conditions	Yield	Reference
Amino acid synthesis	Protected amino acids	Esterification, peptide coupling	70-85%
Fluorination	2-fluoroethyl halides	Base, aprotic solvent, 90°C	60-80%
Deprotection	Acidic/alkaline	Room temperature	>90%

Additional Methods and Considerations

• Asymmetric Synthesis: Enantioselective methods involve chiral catalysts or chiral auxiliaries to obtain optically pure products, critical for biological activity.
• Dynamic Kinetic Resolution: As demonstrated in recent research, this technique allows simultaneous resolution and synthesis, increasing efficiency and yield.

Summary of Key Preparation Strategies

Method	Advantages	Disadvantages	Typical Yield	References
Direct nucleophilic substitution	Simplicity, fewer steps	Possible racemization, regioselectivity issues	60-80%
Multi-step synthesis	High stereocontrol, purity	Longer, more complex	70-85% (overall)	,
Dynamic kinetic resolution	High enantiomeric purity, efficiency	Requires specialized conditions	>98% ee

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oximes or nitriles.

Reduction: The fluoroethyl group can be reduced to an ethyl group under hydrogenation conditions.

Substitution: The fluoroethyl group can be substituted with other nucleophiles, such as thiols or amines.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic conditions.

Reduction: Catalysts like palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like sodium thiolate or primary amines in polar aprotic solvents.

Major Products

Oxidation: Formation of oximes or nitriles.

Reduction: Formation of ethyl derivatives.

Substitution: Formation of thioethers or secondary amines.

Scientific Research Applications

2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential role in metabolic pathways and enzyme interactions.

Medicine: Investigated as a radiopharmaceutical for positron emission tomography (PET) imaging due to its ability to be labeled with radioactive isotopes like fluorine-18.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid involves its interaction with amino acid transporters, particularly system L transporters, which are upregulated in many tumor cells . Once inside the cells, the compound accumulates in tumor tissues, allowing for their visualization and quantification using PET imaging. This property makes it a valuable tool in the diagnosis and treatment planning of cancers.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Substituents	Key Interactions	Biological Activity	Source
2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid	Fluoroethyl, methyl	Potential H-bonding, steric hindrance	Inferred enzyme modulation
(S)-2-Amino-2-(2,4-dichlorobenzyl)pent-4-ynoic acid	Dichlorobenzyl, alkyne	π–π (Tyr201), H-bond (Gln215)	IC₅₀ = 1.48 mM (collagenase)
4-Methylhexanoic Acid	Methyl at C4	Chiral recognition in HPLC	Used in chiral separations

Biological Activity

• Molecular Formula : C₇H₁₅FNO₂
• Molecular Weight : Approximately 191.24 g/mol
• Structural Features : The presence of both an amino group and a fluorinated side chain distinguishes this compound from non-fluorinated analogs, potentially enhancing its biological interaction capabilities.

Biological Activity Overview

The biological activity of 2-AFEMHA is hypothesized based on the properties of similar fluorinated amino acids. Fluorine substitution in amino acids has been shown to influence various biological processes, including:

• Pharmacokinetics : Fluorinated compounds may exhibit altered absorption, distribution, metabolism, and excretion (ADME) profiles compared to their non-fluorinated counterparts.
• Protein Interactions : The introduction of fluorine can affect protein folding and functionality, which is critical in drug design and therapeutic applications.

Potential Applications

Research indicates that 2-AFEMHA could have applications in various fields:

• Drug Design : Its unique structure may allow for enhanced binding affinity with biological targets, making it a candidate for developing new therapeutic agents.
• Metabolic Studies : Similar compounds have been studied for their roles in metabolic pathways, suggesting potential applications in metabolic engineering or nutritional science.

Comparative Analysis with Similar Compounds

The following table summarizes the properties of 2-AFEMHA compared to structurally similar compounds:

Compound Name	Molecular Formula	Unique Features
2-Amino-2-(2-fluoroethyl)-4-methylhexanoic acid	C₇H₁₅FNO₂	Contains fluorine; potential for enhanced biological activity
2-Amino-4-methylhexanoic acid	C₇H₁₅NO₂	Lacks fluorine; simpler structure
4-Methylhexanoic acid	C₇H₁₄O₂	No amino group; simpler fatty acid

Case Studies and Research Findings

While specific case studies on 2-AFEMHA are sparse, related research on fluorinated amino acids provides valuable insights:

• Fluorinated Amino Acids in Drug Development : Studies have shown that fluorinated amino acids can improve the efficacy of peptide-based drugs by enhancing their stability and bioavailability.
• Impact on Enzyme Activity : Preliminary investigations suggest that fluorinated derivatives can alter enzyme kinetics, potentially leading to more effective enzyme inhibitors or activators.
• Binding Affinity Studies : Interaction studies indicate that the introduction of a fluorine atom may modify the binding characteristics of amino acids with proteins or enzymes, which could be leveraged in therapeutic contexts.